![molecular formula C15H10BrN5OS B294587 6-[(4-Bromophenoxy)methyl]-3-(4-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole](/img/structure/B294587.png)
6-[(4-Bromophenoxy)methyl]-3-(4-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
6-[(4-Bromophenoxy)methyl]-3-(4-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that has gained significant attention in scientific research due to its potential biological and pharmacological properties. This compound is a member of the triazolothiadiazole family, which is known for its diverse biological activities.
Mechanism of Action
The mechanism of action of 6-[(4-Bromophenoxy)methyl]-3-(4-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, it is believed to act by inhibiting specific enzymes or proteins involved in various biological processes. For example, the compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the inflammatory response. It has also been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In animal studies, the compound has been shown to reduce inflammation, inhibit tumor growth, and improve cognitive function. It has also been shown to have a low toxicity profile, making it a promising candidate for further development as a therapeutic agent.
Advantages and Limitations for Lab Experiments
One of the advantages of using 6-[(4-Bromophenoxy)methyl]-3-(4-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments is its high potency and selectivity. The compound has been shown to have a high affinity for specific targets, making it an effective tool for studying various biological processes. However, one of the limitations of using this compound is its limited solubility, which can make it difficult to work with in certain experimental settings.
Future Directions
There are several future directions for research involving 6-[(4-Bromophenoxy)methyl]-3-(4-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One potential direction is the development of this compound as a therapeutic agent for various diseases, including cancer and neurodegenerative disorders. Another direction is the investigation of the compound's potential as a diagnostic tool for cancer and other diseases. Additionally, further studies are needed to elucidate the compound's mechanism of action and to optimize its pharmacological properties for clinical use.
Synthesis Methods
The synthesis of 6-[(4-Bromophenoxy)methyl]-3-(4-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole involves the reaction of 4-bromophenylacetonitrile with hydrazine hydrate to produce 4-bromophenylhydrazine. This intermediate compound is then reacted with 2-(4-pyridyl)thiosemicarbazide to yield the final product. The synthesis method has been optimized for high yield and purity, making it a reliable method for the preparation of this compound.
Scientific Research Applications
6-[(4-Bromophenoxy)methyl]-3-(4-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been extensively studied for its potential biological and pharmacological properties. It has been shown to exhibit anti-inflammatory, antifungal, and antitumor activities. The compound has also been investigated for its potential as a therapeutic agent for Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders. In addition, this compound has been studied for its potential as a diagnostic tool for cancer and other diseases.
Properties
Molecular Formula |
C15H10BrN5OS |
---|---|
Molecular Weight |
388.2 g/mol |
IUPAC Name |
6-[(4-bromophenoxy)methyl]-3-pyridin-4-yl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole |
InChI |
InChI=1S/C15H10BrN5OS/c16-11-1-3-12(4-2-11)22-9-13-20-21-14(18-19-15(21)23-13)10-5-7-17-8-6-10/h1-8H,9H2 |
InChI Key |
BPJCQBBAGUHJCF-UHFFFAOYSA-N |
SMILES |
C1=CC(=CC=C1OCC2=NN3C(=NN=C3S2)C4=CC=NC=C4)Br |
Canonical SMILES |
C1=CC(=CC=C1OCC2=NN3C(=NN=C3S2)C4=CC=NC=C4)Br |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.